![molecular formula C16H18N2O2S B4058522 (3R)-1-{2-[(2-thienylmethyl)amino]benzoyl}pyrrolidin-3-ol](/img/structure/B4058522.png)
(3R)-1-{2-[(2-thienylmethyl)amino]benzoyl}pyrrolidin-3-ol
Overview
Description
(3R)-1-{2-[(2-thienylmethyl)amino]benzoyl}pyrrolidin-3-ol is a chemical compound that has shown potential in scientific research. It is a pyrrolidin-3-ol derivative that has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research. In
Scientific Research Applications
Synthetic Chemistry and Ligand Development
Studies on compounds with similar structures, such as pyrrolidine derivatives, have been extensively investigated for their versatile applications in synthetic chemistry. The pyrrolidine ring, a five-membered nitrogen heterocycle, is a fundamental scaffold in medicinal chemistry due to its ability to efficiently explore pharmacophore space, contribute to stereochemistry, and increase three-dimensional coverage of molecules. Research has highlighted bioactive molecules with pyrrolidine rings showing target selectivity in treating human diseases, underscoring the significance of such scaffolds in drug discovery (Li Petri et al., 2021).
Coordination Chemistry and Biological Activity
The chemistry of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, which are structurally complex and related to the compound of interest, has been reviewed. These studies encompass the preparation, properties, and complex compounds of such ligands, highlighting their spectroscopic properties, structures, magnetic properties, and biological activity. This suggests that compounds like (3R)-1-{2-[(2-thienylmethyl)amino]benzoyl}pyrrolidin-3-ol could also have potential applications in developing complex compounds with unique properties and activities (Boča et al., 2011).
Biological Applications and Drug Discovery
The synthesis and functionalization of compounds containing the pyrrolidine ring, including their bioactive profiles, have been extensively studied. This includes the influence of stereoisomers and spatial orientation of substituents on biological activity. Such research is crucial for understanding how variations in molecular structure can affect drug efficacy and safety, indicating potential pathways for the application of (3R)-1-{2-[(2-thienylmethyl)amino]benzoyl}pyrrolidin-3-ol in therapeutic contexts (Li Petri et al., 2021).
properties
IUPAC Name |
[(3R)-3-hydroxypyrrolidin-1-yl]-[2-(thiophen-2-ylmethylamino)phenyl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S/c19-12-7-8-18(11-12)16(20)14-5-1-2-6-15(14)17-10-13-4-3-9-21-13/h1-6,9,12,17,19H,7-8,10-11H2/t12-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHJTXCYKACWCL-GFCCVEGCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C(=O)C2=CC=CC=C2NCC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]1O)C(=O)C2=CC=CC=C2NCC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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